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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitrobenzonitrile

Cat. No.: B064013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Difluoro-2-nitrobenzonitrile, a

fluorinated aromatic compound of interest in medicinal chemistry and materials science. This

document details its chemical and physical properties, safety information, and potential

applications, with a focus on its role as a synthetic intermediate. Due to the limited availability

of extensive research on this specific molecule, this guide also incorporates data and

methodologies from closely related compounds to provide a broader context for its potential

applications and experimental considerations.

Core Molecular and Physical Properties
4,5-Difluoro-2-nitrobenzonitrile is a solid organic compound characterized by the presence of

two fluorine atoms, a nitro group, and a nitrile group attached to a benzene ring. These

functional groups impart specific reactivity and physical properties to the molecule, making it a

valuable building block in organic synthesis.
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Property Value Reference

Molecular Formula C₇H₂F₂N₂O₂ [1]

Molecular Weight 184.10 g/mol [1]

Appearance Solid [1]

Solubility in Water Insoluble (predicted) [1]

Solubility in Organic Solvents

Soluble in common organic

solvents (e.g.,

dichloromethane, chloroform)

(predicted)

[1]

Stability

Stable under normal

conditions; may react with

strong reducing agents or

bases

[1]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 4,5-Difluoro-2-
nitrobenzonitrile is not readily available in the surveyed literature, its synthesis can be inferred

from procedures for analogous compounds. A plausible synthetic route involves the

modification of a related precursor, such as 4,5-difluoro-2-nitrobenzoic acid.

The reactivity of 4,5-Difluoro-2-nitrobenzonitrile is largely dictated by its electron-withdrawing

groups (nitro and nitrile) and the presence of fluorine atoms, which are susceptible to

nucleophilic aromatic substitution. This reactivity makes it a versatile intermediate for the

synthesis of more complex molecules.

Potential Applications in Drug Discovery and
Medicinal Chemistry
Fluorinated benzonitriles are recognized as important scaffolds in the development of

therapeutic agents. The presence of fluorine can enhance metabolic stability, binding affinity,
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and lipophilicity of drug candidates. The nitrile group can act as a hydrogen bond acceptor or

be transformed into other functional groups.

Although specific biological activities for 4,5-Difluoro-2-nitrobenzonitrile have not been

extensively reported, related nitrobenzonitrile derivatives have shown promise in various

therapeutic areas:

Antiviral Activity: A related nitrobenzene derivative, 2-(3,4-dichlorophenoxy)-5-

nitrobenzonitrile (MDL-860), has demonstrated inhibitory effects against a range of

picornaviruses.[2] It is suggested to inhibit an early event in viral replication, following

uncoating, which is necessary for the synthesis of the majority of viral RNA.[2] This suggests

that the nitrobenzonitrile scaffold could be a starting point for the development of novel

antiviral agents.

Kinase Inhibition: The dinitrofluorobenzene scaffold is found in some kinase inhibitors.[3][4]

Kinases are crucial regulators of cell signaling, and their dysregulation is implicated in

diseases such as cancer. The electrophilic nature of the fluorinated and nitrated benzene

ring allows for covalent modification of nucleophilic residues in the kinase active site, leading

to irreversible inhibition. While not directly studied for 4,5-Difluoro-2-nitrobenzonitrile, its

structural similarity to known kinase inhibitor fragments suggests its potential as a building

block in this area.[5]

Experimental Protocols (Representative for Related
Compounds)
Given the lack of specific experimental protocols for 4,5-Difluoro-2-nitrobenzonitrile, the

following sections provide detailed methodologies for the synthesis and biological evaluation of

closely related compounds. These protocols are intended to serve as a guide for researchers

working with similar molecules.

Representative Synthesis of a Dimer from a Precursor
This protocol describes the synthesis of 4,4',5,5'-tetrafluoro-2,2'-dinitrobiphenyl from 4,5-

difluoro-2-nitrobenzoic acid, a potential precursor to the title compound.

Materials:
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4,5-difluoro-2-nitrobenzoic acid

Copper(I) iodide (CuI)

4 Å molecular sieves

Dimethyl sulfoxide (DMSO)

Silica gel

Hexane

Ether

Procedure:

To an oven-dried Schlenk tube equipped with a stir bar, add 4,5-difluoro-2-nitrobenzoic acid

(0.2 mmol), CuI (0.06 mmol), and 4 Å molecular sieves.

Evacuate the tube and backfill with nitrogen three times.

Add DMSO (2 mL) via syringe under a nitrogen atmosphere.

Seal the tube with a Teflon screwcap and heat the reaction mixture to 140 °C with stirring for

the required time.

After cooling to room temperature, filter the mixture through a short plug of silica gel and

concentrate in vacuo.

Purify the residue by flash column chromatography on silica gel using a hexane/ether

gradient to yield the product.

Representative Antiviral Assay: Plaque Reduction Assay
This protocol is a general method for assessing the antiviral activity of a compound against

plaque-forming viruses, such as picornaviruses.

Materials:
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Confluent monolayers of a suitable host cell line (e.g., Vero cells) in 6-well plates

Virus stock of known titer

Test compound dissolved in a suitable solvent (e.g., DMSO) and diluted in culture medium to

various concentrations

Culture medium (e.g., Eagle's Minimum Essential Medium) with 2% fetal bovine serum

Agarose or methylcellulose overlay medium

Crystal violet staining solution

Procedure:

Wash the cell monolayers with phosphate-buffered saline (PBS).

Adsorb the virus at a multiplicity of infection (MOI) of 0.01 to 0.1 for 1 hour at 37 °C.

Remove the virus inoculum and wash the cells with PBS.

Add the overlay medium containing different concentrations of the test compound.

Incubate the plates at 37 °C in a CO₂ incubator until viral plaques are visible (typically 2-3

days).

Fix the cells with a formaldehyde solution and stain with crystal violet.

Count the number of plaques in each well and calculate the percentage of plaque reduction

compared to the untreated virus control.

The 50% inhibitory concentration (IC₅₀) is determined as the compound concentration that

reduces the number of plaques by 50%.

Safety and Handling
4,5-Difluoro-2-nitrobenzonitrile should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
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in a well-ventilated area or a chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from heat, flames, and oxidizing agents.

[1] Keep the container tightly sealed to prevent moisture absorption.[1]

Logical Workflow for Investigating Novel
Benzonitrile Derivatives
The following diagram illustrates a typical workflow for the investigation of a novel benzonitrile

derivative, from initial synthesis to biological characterization.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of

novel benzonitrile derivatives.

Conclusion
4,5-Difluoro-2-nitrobenzonitrile represents a potentially valuable building block for the

synthesis of novel compounds in the fields of drug discovery and materials science. Its

combination of fluorine, nitro, and nitrile functional groups offers a versatile platform for

chemical modification. While direct research on this compound is limited, the known activities of

related nitrobenzonitrile and fluorinated aromatic compounds suggest promising avenues for

future investigation, particularly in the development of antiviral agents and kinase inhibitors.

The experimental protocols and workflows provided in this guide, based on analogous

compounds, offer a solid foundation for researchers to begin exploring the potential of 4,5-
Difluoro-2-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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